Cas no 106359-52-8 (N-hydroxy-2-(naphthalen-2-yl)acetamide)

N-Hydroxy-2-(naphthalen-2-yl)acetamide is a specialized organic compound featuring a naphthalene core linked to an acetamide group with a hydroxylamine substituent. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly as an intermediate in the preparation of hydroxamic acids, metal chelators, and bioactive molecules. Its naphthalene moiety enhances aromatic interactions, while the N-hydroxyacetamide group facilitates coordination with metal ions or participation in nucleophilic reactions. The compound is useful in pharmaceutical research, catalysis, and material science due to its balanced solubility and stability under controlled conditions. Proper handling is advised due to potential sensitivity to light and moisture.
N-hydroxy-2-(naphthalen-2-yl)acetamide structure
106359-52-8 structure
Product Name:N-hydroxy-2-(naphthalen-2-yl)acetamide
CAS No:106359-52-8
MF:C12H11NO2
MW:201.221243143082
CID:4570226
Update Time:2025-10-28

N-hydroxy-2-(naphthalen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthaleneacetamide, N-hydroxy-
    • N-hydroxy-2-(naphthalen-2-yl)acetamide
    • Inchi: 1S/C12H11NO2/c14-12(13-15)8-9-5-6-10-3-1-2-4-11(10)7-9/h1-7,15H,8H2,(H,13,14)
    • InChI Key: IYXUERDUKOVYLR-UHFFFAOYSA-N
    • SMILES: C1=C2C(C=CC=C2)=CC=C1CC(NO)=O

N-hydroxy-2-(naphthalen-2-yl)acetamide Security Information

N-hydroxy-2-(naphthalen-2-yl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C100238-25mg
N-hydroxy-2-(naphthalen-2-yl)acetamide
106359-52-8
25mg
$ 50.00 2022-06-06
TRC
C100238-50mg
N-hydroxy-2-(naphthalen-2-yl)acetamide
106359-52-8
50mg
$ 70.00 2022-06-06
TRC
C100238-250mg
N-hydroxy-2-(naphthalen-2-yl)acetamide
106359-52-8
250mg
$ 250.00 2022-06-06
Enamine
EN300-52840-0.05g
N-hydroxy-2-(naphthalen-2-yl)acetamide
106359-52-8 95.0%
0.05g
$57.0 2025-02-20
Enamine
EN300-52840-0.1g
N-hydroxy-2-(naphthalen-2-yl)acetamide
106359-52-8 95.0%
0.1g
$84.0 2025-02-20
Enamine
EN300-52840-0.25g
N-hydroxy-2-(naphthalen-2-yl)acetamide
106359-52-8 95.0%
0.25g
$120.0 2025-02-20
Enamine
EN300-52840-0.5g
N-hydroxy-2-(naphthalen-2-yl)acetamide
106359-52-8 95.0%
0.5g
$188.0 2025-02-20
Enamine
EN300-52840-1.0g
N-hydroxy-2-(naphthalen-2-yl)acetamide
106359-52-8 95.0%
1.0g
$241.0 2025-02-20
Enamine
EN300-52840-2.5g
N-hydroxy-2-(naphthalen-2-yl)acetamide
106359-52-8 95.0%
2.5g
$476.0 2025-02-20
Enamine
EN300-52840-5.0g
N-hydroxy-2-(naphthalen-2-yl)acetamide
106359-52-8 95.0%
5.0g
$702.0 2025-02-20

Additional information on N-hydroxy-2-(naphthalen-2-yl)acetamide

Professional Introduction to N-hydroxy-2-(naphthalen-2-yl)acetamide (CAS No. 106359-52-8)

N-hydroxy-2-(naphthalen-2-yl)acetamide, a compound with the chemical identifier CAS No. 106359-52-8, is a molecule of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its naphthalene core and hydroxyl-substituted amide functionality, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The structural motif of N-hydroxy-2-(naphthalen-2-yl)acetamide presents a unique combination of aromatic stability and reactivity, making it a valuable scaffold for the development of novel therapeutic agents.

The naphthalene ring, a fused benzene-like structure, is known for its stability and ability to engage in π-stacking interactions, which are crucial for molecular recognition processes. In contrast, the hydroxyl group and the amide moiety introduce polar characteristics to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. This balance of hydrophobic and hydrophilic properties makes N-hydroxy-2-(naphthalen-2-yl)acetamide an attractive candidate for further exploration in drug design.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties and interactions. Studies utilizing molecular docking simulations have suggested that N-hydroxy-2-(naphthalen-2-yl)acetamide can interact with various biological targets, including enzymes and receptors involved in inflammatory pathways. These findings align with the growing interest in developing small-molecule modulators for treating chronic inflammatory diseases.

In particular, the hydroxyl-substituted amide group has been identified as a key pharmacophore in several lead compounds targeting inflammatory cytokines. The ability of this group to form hydrogen bonds with protein residues is critical for achieving high affinity and selectivity. Researchers have leveraged this property to design derivatives of N-hydroxy-2-(naphthalen-2-yl)acetamide that exhibit enhanced binding affinity to specific inflammatory mediators.

The synthesis of N-hydroxy-2-(naphthalen-2-yl)acetamide has been optimized through multi-step organic reactions, including condensation reactions, hydroxylation processes, and purification techniques. Advanced synthetic methodologies, such as catalytic hydrogenation and asymmetric synthesis, have been employed to improve yield and enantioselectivity. These efforts have resulted in scalable production processes that are suitable for both academic research and industrial applications.

One of the most compelling aspects of N-hydroxy-2-(naphthalen-2-yl)acetamide is its versatility as a building block for more complex molecules. By modifying the substituents on the naphthalene ring or introducing additional functional groups, chemists can generate libraries of derivatives with tailored biological activities. This approach has been successfully applied in high-throughput screening campaigns to identify novel pharmacological entities.

The pharmacological profile of N-hydroxy-2-(naphthalen-2-yl)acetamide has been evaluated through in vitro assays that measure its interaction with target proteins and enzymes. Preliminary data suggest that this compound exhibits inhibitory activity against several key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings are particularly relevant given the therapeutic potential of COX/LOX inhibitors in managing conditions like arthritis and asthma.

Furthermore, studies have explored the potential role of N-hydroxy-2-(naphthalen-2-yl)acetamide in modulating immune responses. The compound has shown promise in preclinical models by dampening excessive inflammatory responses without compromising host defense mechanisms. This dual action makes it an appealing candidate for treating autoimmune diseases where precise control over immune activity is essential.

The chemical stability of N-hydroxy-2-(naphthalen-2-yl)acetamide under various storage conditions has also been assessed. Stability studies indicate that the compound remains intact under ambient temperatures for extended periods when stored in appropriate containers. This stability is critical for ensuring consistent quality during manufacturing, transportation, and storage.

In conclusion, N-hydroxy-2-(naphthalen-2-yI)acetamide (CAS No. 10635952) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its favorable pharmacological properties, make it an excellent candidate for further investigation into treating inflammatory diseases and other therapeutic areas. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the discovery and development of novel drugs.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.